1,3-Bis(4-bromophenyl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 2,5-bis(4-bromophenyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C16H10Br2N2O2/c17-11-3-1-10(2-4-11)14-9-15(16(21)22)20(19-14)13-7-5-12(18)6-8-13/h1-9H,(H,21,22)
• InChI Key: BSYMGBBZWYYMBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C(=C2)C(=O)O)C3=CC=C(C=C3)Br)Br
• Molecular Formula: C16H10Br2N2O2
• Molecular Weight: 422.07 g/mol
• CAS RN: 618102-63-9

Description

1,3-Bis(4-bromophenyl)-1H-pyrazole-5-carboxylic acid, also referred to as 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene, is a polycyclic aromatic compound which has been studied for its potential applications in the fields of medicine and biochemistry. This compound has been investigated for its ability to act as a precursor for the synthesis of other compounds, such as pyrazolopyrimidine derivatives, and for its ability to act as a catalyst for a variety of reactions. In addition, this compound has been studied for its potential use in the development of new drugs and in the treatment of various diseases.

Scientific Research Applications

4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene has been investigated for its potential applications in the fields of medicine and biochemistry. This compound has been studied for its ability to act as a precursor for the synthesis of other compounds, such as pyrazolopyrimidine derivatives, and for its ability to act as a catalyst for a variety of reactions. In addition, this compound has been studied for its potential use in the development of new drugs and in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene is not fully understood. However, it is believed that this compound is able to interact with a variety of biological molecules, such as enzymes and receptors, to produce a variety of effects. For example, it has been suggested that this compound is able to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. In addition, this compound has been suggested to be able to interact with certain receptors, such as the 5-HT2A receptor, to produce a variety of effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene are not fully understood. However, this compound has been investigated for its potential to produce a variety of effects, such as anti-inflammatory, anti-oxidant, and anti-cancer effects. In addition, this compound has been studied for its ability to interact with certain receptors, such as the 5-HT2A receptor, to produce a variety of effects.

Advantages and Limitations for Lab Experiments

The advantages of 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene for use in lab experiments include its high purity, low cost, and its ability to act as a precursor for the synthesis of other compounds. In addition, this compound is relatively stable, and it can be stored for long periods of time without significant degradation. However, this compound is also sensitive to light and heat, and it can be difficult to handle, particularly when working with large quantities.

Future Directions

The future directions of research for 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene include further investigation into its potential applications in the development of new drugs and in the treatment of various diseases. In addition, this compound could be studied for its potential to interact with other biological molecules, such as enzymes and receptors, to produce a variety of effects. Finally, further research could be conducted to explore the potential of this compound to act as a catalyst for a variety of reactions.

Synthesis Methods

The synthesis of 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene is typically achieved through a two-step process, involving the reaction of 4-bromobenzaldehyde with ethylenediamine, followed by the reaction of the resulting product with 1,3-dicarboxylic acid. The first step involves the reaction of 4-bromobenzaldehyde and ethylenediamine in the presence of a catalytic amount of a base, such as potassium carbonate, to yield a Schiff base. This Schiff base can then be reacted with 1,3-dicarboxylic acid, such as oxalic acid, in the presence of a catalytic amount of an acid, such as hydrochloric acid, to yield 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene.